Cas no 1807294-27-4 (Ethyl 3-cyano-5-difluoromethyl-2-formylbenzoate)

• Product Name: Ethyl 3-cyano-5-difluoromethyl-2-formylbenzoate
• CAS No: 1807294-27-4
• MF: C₁₂H₉F₂NO₃
• MW: 253.201570272446
• CID: 4958282
• Update Time: 2025-06-13

Ethyl 3-cyano-5-difluoromethyl-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-difluoromethyl-2-formylbenzoate

• Inchi： 1S/C12H9F2NO3/c1-2-18-12(17)9-4-7(11(13)14)3-8(5-15)10(9)6-16/h3-4,6,11H,2H2,1H3
• InChI Key： YBQQZAXBRKDHHL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(C=O)=C(C(=O)OCC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 364
• XLogP3: 1.9
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 3-cyano-5-difluoromethyl-2-formylbenzoate

Ethyl 3-cyano-5-difluoromethyl-2-formylbenzoate (CAS No. 1807294-27-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-cyano-5-difluoromethyl-2-formylbenzoate, identified by its CAS number 1807294-27-4, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its intricate structure, has garnered attention due to its utility in the synthesis of various biologically active molecules. The presence of both cyano and difluoromethyl substituents, along with the formyl group, makes it a valuable building block for the development of novel therapeutic agents.

The chemical structure of Ethyl 3-cyano-5-difluoromethyl-2-formylbenzoate encompasses a benzoate core, which is a well-known scaffold in medicinal chemistry. The cyano group (-CN) introduces a polar and electron-withdrawing nature to the molecule, enhancing its reactivity in various synthetic transformations. This feature is particularly useful in cross-coupling reactions, where the cyano group can serve as a precursor for introducing nitrogen-containing heterocycles. Additionally, the difluoromethyl group (-CF₂) adds electronic and steric effects that can modulate the pharmacokinetic properties of the final drug candidates.

The formyl group (-CHO) present in Ethyl 3-cyano-5-difluoromethyl-2-formylbenzoate further enhances its synthetic utility. This functional group is highly reactive and can participate in condensation reactions, forming Schiff bases or enaminones. Such derivatives have been explored for their potential antimicrobial, anti-inflammatory, and anticancer properties. The combination of these reactive sites makes this compound a versatile tool for medicinal chemists.

In recent years, Ethyl 3-cyano-5-difluoromethyl-2-formylbenzoate has been employed in the synthesis of several pharmacologically relevant compounds. For instance, researchers have utilized this intermediate to develop novel inhibitors targeting enzyme families such as kinases and proteases. These enzymes are often implicated in various diseases, including cancer and inflammatory disorders. The ability to modify the benzoate core with different substituents allows for fine-tuning of the binding affinity and selectivity of these inhibitors.

Moreover, the difluoromethyl group has been extensively studied for its impact on drug metabolism and bioavailability. By incorporating this moiety into drug molecules, chemists can enhance their metabolic stability and reduce susceptibility to enzymatic degradation. This has led to the development of more potent and long-lasting therapeutic agents. Ethyl 3-cyano-5-difluoromethyl-2-formylbenzoate serves as an excellent precursor for such modifications, providing a scaffold that can be easily functionalized to meet specific pharmacological requirements.

Recent advancements in synthetic methodologies have further expanded the applications of Ethyl 3-cyano-5-difluoromethyl-2-formylbenzoate. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated oxidation, have enabled the introduction of diverse functional groups with high efficiency. These techniques have allowed for the rapid construction of complex molecular architectures, accelerating the discovery process in drug development.

The formyl group in Ethyl 3-cyano-5-difluoromethyl-2-formylbenzoate also plays a crucial role in polymer chemistry. It can undergo polymerization reactions to form polyimides and other high-performance polymers. These materials exhibit excellent thermal stability, mechanical strength, and chemical resistance, making them suitable for applications in electronics, aerospace, and industrial manufacturing. The versatility of this compound underscores its importance not only in pharmaceuticals but also in materials science.

The cyano group's reactivity has been leveraged in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. By employingEthyl 3-cyano-5-difluoromethyl-2-formylbenzoate as a starting material, researchers have successfully synthesized indoles, pyridines, and quinolines—heterocycles that are prevalent in many FDA-approved drugs. The ability to derivatize these heterocycles further enhances their potential as therapeutic agents.

The difluoromethyl group's influence on drug design extends beyond metabolic stability; it also impacts receptor binding affinity. Studies have shown that substituents with electron-withdrawing effects can strengthen interactions between drug molecules and biological targets. This principle has been applied to optimize lead compounds derived from Ethyl 3-cyano-5-difluoromethyl-2-formylbenzoate, leading to more effective treatments for various diseases.

In conclusion, Ethyl 3-cyano-5-difluoromethyl-2-formylbenzoate (CAS No. 1807294-27-4) is a multifaceted intermediate with significant implications in pharmaceutical synthesis and materials science. Its unique structural features—comprising a cyano group, a difluoromethyl moiety, and a formyl group—make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics. The ongoing research into its applications underscores its importance as a building block for innovative drug discovery efforts.